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Compound of Interest

tert-Butyl (2,3-
Compound Name:
dihydroxypropyl)carbamate

Cat. No.: B163539

Essential Safety and Handling Guide for tert-
Butyl (2,3-dihydroxypropyl)carbamate

This guide provides immediate, essential safety protocols and logistical information for handling
tert-Butyl (2,3-dihydroxypropyl)carbamate (CAS No. 137618-48-5). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by outlining necessary personal protective equipment (PPE), operational plans,
and disposal methods.

Hazard Identification and Personal Protective
Equipment

According to GHS classifications, tert-Butyl (2,3-dihydroxypropyl)carbamate is identified as
a substance that can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1] Therefore, adherence to the following PPE guidelines is mandatory.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b163539?utm_src=pdf-interest
https://www.benchchem.com/product/b163539?utm_src=pdf-body
https://www.benchchem.com/product/b163539?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4206999
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 (US) or EN
166 (EU) standards.

Protects against splashes that
could cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

Prevents skin contact and
irritation.[1][2] Contaminated
gloves should be disposed of
in accordance with applicable
laws and good laboratory

practices.[2]

Skin and Body Protection

A standard laboratory coat
should be worn. For larger
quantities or where splashing
is likely, a chemical-resistant

apron is recommended.

Protects skin from potential

splashes and contact.

Respiratory Protection

Not typically required under
normal laboratory conditions
with adequate ventilation (e.qg.,
in a chemical fume hood). If
dusts or aerosols are
generated, use a NIOSH-

approved respirator.

Prevents respiratory irritation

from dust or aerosols.[1]

Operational and Disposal Plans

Handling and Storage:

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[2]

Handle this compound in a well-ventilated area, preferably within a chemical fume hood.[3]

Keep the container tightly closed in a dry and well-ventilated place.[2]
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» Do not eat, drink, or smoke when using this product.[2]

Spill Response:

o For spills, sweep up the material and place it into a suitable, closed container for disposal.[4]
e Avoid generating dust.

o Ensure adequate ventilation.

Disposal Plan:

o All waste containing tert-Butyl (2,3-dihydroxypropyl)carbamate must be treated as
hazardous waste.

» Dispose of the chemical and any contaminated materials in a sealed, clearly labeled, and
compatible waste container.

o Contaminated PPE, such as used gloves, should be collected in a designated hazardous
waste container.

» Disposal should be carried out in accordance with local, state, and federal regulations.

Experimental Protocols: First Aid Measures

In case of exposure, follow these first-aid measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

 |In case of skin contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[2]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« |If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[2]
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Caption: Safe handling workflow for tert-Butyl (2,3-dihydroxypropyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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